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Compound of Interest

3-Pentanoyl-5,5-
Compound Name:
diphenylhydantoin

cat. No.: B1225710

Essential Safety and Handling Guide for 5,5-
Diphenylhydantoin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5,5-Diphenylhydantoin (Phenytoin). The following
procedures and recommendations are designed to ensure safe handling, storage, and disposal
of this compound.

Chemical Profile and Hazards

5,5-Diphenylhydantoin is an off-white, odorless, solid powder.[1] It is harmful if swallowed,
suspected of causing cancer, and may damage fertility or the unborn child.[1][2][3] The
compound can also form combustible dust concentrations in the air.[1][4]

Physical and Chemical Properties[1]

Appearance Off-white powder solid

Odor Odorless

Melting Point/Range 293.5-295°C/560.3 - 563 °F
Solubility Water soluble
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Hazard Identification[1][2][3]

Acute Oral Toxicity

Category 4

Carcinogenicity

Category 1B/2

Reproductive Toxicity

Category 1B/2

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling 5,5-Diphenylhydantoin to protect

against potential health hazards.[5][6] The selection of appropriate PPE should be based on a

thorough risk assessment of the specific laboratory procedures being performed.[7]

Protection Type

Required PPE

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-
shields or chemical goggles.[2]
[7] A face shield may be
necessary where there is a

potential for splashing.[7]

Must conform to EN166 (EU)
or NIOSH (US) standards.[2]

Skin Protection

Chemical-resistant gloves
(Nitrile rubber recommended).
[1] A complete protective sulit is
required to protect against

chemical splashes.[2]

Gloves must be inspected
before use and disposed of
properly after handling the
substance.[2] When double
gloving, one glove should be
under the gown cuff and one

over.[8]

Respiratory Protection

An air-purifying respirator with
appropriate cartridges should
be used if engineering controls
are insufficient.[2] For higher-
risk activities, a full-face
supplied-air respirator may be

necessary.[2]

Respirators must be tested
and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[2]
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Operational and Disposal Plans

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of 5,5-
Diphenylhydantoin and ensuring a safe laboratory environment.

o Handling: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood.[2][4] Avoid contact with skin, eyes, and clothing
by wearing appropriate PPE.[2][4] Avoid dust formation and inhalation.[1][2][4] Use in a well-
ventilated area, preferably under a chemical fume hood.[2]

» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4] Store
locked up.[4]

First Aid Measures

In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a

physician.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.[1][4]

Clean mouth with water and drink plenty of
Ingestion water afterward. Get medical attention if

symptoms occur.[1][4]

Spill and Disposal Procedures
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Accidental spills and waste require careful management to prevent environmental
contamination and exposure.

» Spill Containment: In case of a spill, ensure adequate ventilation and wear appropriate PPE.
[1][2] Sweep up the solid material, avoiding dust formation, and shovel it into a suitable,
closed container for disposal.[1][2][4]

o Disposal: Waste is classified as hazardous and must be disposed of in accordance with
European Directives and local regulations.[1] Do not empty into drains.[2][4] Dispose of the
contents and container to an approved waste disposal plant.[4]

Visualized Workflows

Handling Protocol

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17013~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:08:22~~5%205-Diphenylhydantoin~~
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17013~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:08:22~~5%205-Diphenylhydantoin~~
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC171731000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17013~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:08:22~~5%205-Diphenylhydantoin~~
https://www.cdhfinechemical.com/images/product/msds/37_582241575_5,5-DIPHENYLHYDANTOIN-CASNO-57-41-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC171731000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC171731000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Obtain Special Instructions

Read and Understand All Safety Precautions

Wear Chemical Resistant Gloves

Wear Protective Clothing/Gown

Wear Eye/Face Protection

Use Respiratory Protection

Work in a Well-Ventilated Area (Fume Hood)

Y

Avoid Dust Formation

Y

Avoid Contact with Skin, Eyes, and Clothing

Keep Container Tightly Closed

Store in a Dry, Cool, Well-Ventilated Place

Store Locked Up

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 5,5-Diphenylhydantoin.
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Disposal Protocol

Spill Response
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Caption: Protocol for the safe cleanup and disposal of 5,5-Diphenylhydantoin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 3-
Pentanoyl-5,5-diphenylhydantoin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1225710#personal-protective-equipment-for-
handling-3-pentanoyl-5-5-diphenylhydantoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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